2-Pyrroline-2-carboxylic acid methyl ester

• Molecular Formula: C6H9NO2
• Molecular Weight: 127.14 g/mol
• IUPAC Name: methyl 2,3-dihydro-1H-pyrrole-5-carboxylate
• InChI: InChI=1S/C6H9NO2/c1-9-6(8)5-3-2-4-7-5/h3,7H,2,4H2,1H3
• InChI Key: CDZRRLPATGORAX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CCCN1

Description

2-Pyrroline-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C6H9NO2 and its molecular weight is 127.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triethylamine (8.4 mL) was added to H-Pro-OMe HCl (7.512 g) in ether (27 mL) and the reaction was stirred for 2 hours. The reaction mixture was filtered, and Et2O was removed by evaporation. The residue was purified by vacuum distillation, affording 4.119 g of H-Pro-OMe as colorless oil. t-BuOCl (3.59 mL) was added dropwise to an Et2O (100 mL) solution of H-Pro-OMe (4.089 g) and the reaction was stirred at −50° C. for 1 hour. The reaction mixture was warmed to room temperature and triethylamine (4.64 mL) was added to the reaction mixture, followed by stirring for 3 days. The reaction mixture was filtered, and concentrated under reduced pressure. The residue was purified by vacuum distillation to obtain Methyl pyrroline-2-carboxylate (3647-154) as a colorless oil. ESI-MS calculated for C6H9NO2 [MH]+: 128.1; observed: 128.2. 1H NMR (400 MHz, CDCl3): 4.09 (tt, J=7.6 Hz, 2.5 Hz, 2H), 3.85 (s, 3H), 2.81 (tt, J=8.2 Hz, 2.8 Hz, 2H), 1.97 (quintet, J=8.0 Hz, 2H). 13C NMR (100 MHz, CDCl3): 168.2, 163.1, 62.5, 52.5, 35.2, 22.1. ESI-MS calculated for C5H7NO2 [MH]+: 114.1; observed: 114.2. 1H NMR (400 MHz, D2O): 3.84 (tt, J=7.4 Hz, 2.5 Hz, 2H), 2.73 (tt, J=8.2 Hz, 2.6 Hz, 2H), 1.92 (quintet, J=7.8 Hz, 2H). 13C NMR (100 MHz, D2O): 175.5, 171.8, 60.1, 35.6, 21.8ESI-MS calculated for C5H7NO2 [MH]+: 114.1; observed: 114.2. 1H NMR (400 MHz, D2O): 3.84 (tt, J=7.4 Hz, 2.5 Hz, 2H), 2.73 (tt, J=8.2 Hz, 2.6 Hz, 2H), 1.92 (quintet, J=7.8 Hz, 2H). 13C NMR (100 MHz, D2O): 175.5, 171.8, 60.1, 35.6, 21.8.